12-oxo-1,2,3,4,7,9,10,12-octahydro-8H-[1]benzothieno[2,3-d]pyrido[1,2-a]pyrimidine-7-carbohydrazide

• IUPAC Name: 9-oxo-17-thia-2,8-diazatetracyclo[8.7.0.03,8.011,16]heptadeca-1(10),2,11(16)-triene-4-carbohydrazide
• InChI: InChI=1S/C15H18N4O2S/c16-18-13(20)9-5-3-7-19-12(9)17-14-11(15(19)21)8-4-1-2-6-10(8)22-14/h9H,1-7,16H2,(H,18,20)
• InChI Key: UOFPVTXERSGSPS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C4C(CCCN4C3=O)C(=O)NN
• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol

Description

12-oxo-1,2,3,4,7,9,10,12-octahydro-8H-[1]benzothieno[2,3-d]pyrido[1,2-a]pyrimidine-7-carbohydrazide is a useful research compound. Its molecular formula is C15H18N4O2S and its molecular weight is 318.4. The purity is usually 95%.
BenchChem offers high-quality 12-oxo-1,2,3,4,7,9,10,12-octahydro-8H-[1]benzothieno[2,3-d]pyrido[1,2-a]pyrimidine-7-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 12-oxo-1,2,3,4,7,9,10,12-octahydro-8H-[1]benzothieno[2,3-d]pyrido[1,2-a]pyrimidine-7-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The chemical compound is utilized as a key intermediate in synthesizing a range of heterocyclic compounds, demonstrating its versatility in organic synthesis. For instance, research has shown that derivatives of thieno[2,3-d]pyrimidine, a structurally related compound, have been synthesized for antifungal activities and evaluated against various plant pathogens, highlighting the compound's potential in agricultural applications (Konno et al., 1989). Similarly, tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives synthesized under microwave irradiation have been explored for their chemical properties and potential applications (Abdalha et al., 2011).

Biological Activities

Several studies have focused on the biological evaluation of compounds derived from or related to 12-oxo-1,2,3,4,7,9,10,12-octahydro-8H-[1]benzothieno[2,3-d]pyrido[1,2-a]pyrimidine-7-carbohydrazide. For example, derivatives have been synthesized and tested for their antimicrobial activities, showing potential as new therapeutic agents against various bacterial strains (El‐mahdy et al., 2009). Another study detailed the synthesis of heterocyclic tetrahydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidinone derivatives, emphasizing the compound's role in developing supramolecular architectures critical for pharmaceutical design (Chen & Liu, 2019).

Anticancer and Antimicrobial Evaluation

Further research into derivatives of this compound includes their synthesis for the purpose of evaluating cytotoxic activities against various cancer cell lines, underlining the compound's significance in the development of new anticancer drugs (Bu et al., 2001). Additionally, compounds synthesized from this chemical structure have been assessed for their antimicrobial potential, suggesting a broad spectrum of activity that could lead to the development of novel antimicrobial agents (Aly et al., 2018).